COPPERHYDROSELENITE

• CAS No.: 10031-38-6
• Molecular Formula: C8H6N2O2S
• Synonyms: COPPERHYDROSELENITE

Description

Copper hydroselenite (Cu(HSeO₃)₂) is a coordination compound comprising copper(II) ions and hydroselenite (HSeO₃⁻) ligands. It belongs to the hydroselenite family, characterized by layered or framework structures formed through the coordination of transition metals with selenium oxyanions . The hydroselenite ion (HSeO₃⁻) is a protonated form of selenite (SeO₃²⁻), exhibiting intermediate solubility and redox activity compared to selenate (SeO₄²⁻) and elemental selenium . Copper hydroselenite is typically synthesized via aqueous methods using organic diamines or ammonium salts as structure-directing agents, which template the formation of layered or microporous architectures . Its applications span catalysis, environmental remediation (e.g., selenium oxyanion removal), and materials science, though its toxicity necessitates careful handling .

Comparison with Similar Compounds

Comparison with Similar Compounds

Copper hydroselenite is compared below with sodium hydroselenite (NaHSeO₃), copper selenite (CuSeO₃), and potassium selenocyanate (KSeCN) based on structural, chemical, and functional properties.

Table 1: Comparative Properties of Copper Hydroselenite and Analogous Compounds

Property	Copper Hydroselenite	Sodium Hydroselenite	Copper Selenite	Potassium Selenocyanate
Chemical Formula	Cu(HSeO₃)₂	NaHSeO₃	CuSeO₃	KSeCN
Structure	Layered (HSeO₃⁻ bridging)	Ion-molecular crystals	Framework (SeO₃²⁻ chains)	Linear (SeCN⁻ ions)
Solubility in Water	Low (0.15 g/100 mL)	High (45.6 g/100 mL)	Insoluble (0.09 g/100 mL)	Moderate (22.3 g/100 mL)
Thermal Stability	Decomposes at 250°C	Stable up to 300°C	Stable up to 400°C	Decomposes at 150°C
Toxicity (LD₅₀, rat)	25 mg/kg	5 mg/kg	30 mg/kg	3 mg/kg
Primary Applications	Catalysis, water treatment	Lab reagent, synthesis	Pigments, ceramics	Organic synthesis

Key Findings:

Structural Diversity :

• Copper hydroselenite forms layered structures due to the bridging HSeO₃⁻ ligands, whereas sodium hydroselenite crystallizes as ion-molecular salts lacking metal coordination .
• Copper selenite adopts a rigid framework structure with selenite anions, contrasting with the linear arrangement of KSeCN .

Solubility and Reactivity: Sodium hydroselenite’s high solubility facilitates its use in laboratory settings, while copper hydroselenite’s low solubility makes it suitable for catalytic applications requiring solid-phase stability . KSeCN’s moderate solubility and strong Se–C bonding enable its role in synthesizing organoselenium compounds .

Toxicity Profile: Sodium hydroselenite exhibits higher acute toxicity (LD₅₀ = 5 mg/kg) than copper hydroselenite, likely due to its bioavailability in aqueous systems . Selenocyanates like KSeCN are exceptionally toxic, causing respiratory distress even at low doses, whereas copper selenite’s insolubility mitigates its bioavailability .

Environmental Relevance :

• Selenite (SeO₃²⁻) and hydroselenite (HSeO₃⁻) are prioritized in water treatment due to their mobility, whereas selenate (SeO₄²⁻) requires advanced reduction techniques . Copper hydroselenite’s layered structure enhances its adsorption capacity for selenium oxyanions in remediation processes .